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Compound of Interest

Compound Name: Aminopentamide

CAS No.: 5985-88-6

Cat. No.: B10784373

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Aminopentamide, also known as Centrine®, is an anticholinergic agent used as

an antispasmodic.[1][2] It primarily acts by reducing the tone and amplitude of smooth muscle

contractions, particularly in the gastrointestinal tract.[1][2] For researchers conducting in vitro

studies, the accurate and consistent preparation of aminopentamide solutions is fundamental

to achieving reproducible and reliable experimental outcomes. These application notes provide

detailed protocols for the preparation of stock and working solutions of aminopentamide,

along with essential data on its chemical properties and solubility to ensure proper handling

and use in a laboratory setting.

Chemical and Physical Properties
Aminopentamide is most commonly available as a sulfate salt (Aminopentamide Hydrogen

Sulfate) for research and pharmaceutical use, which exhibits greater solubility in aqueous

solutions compared to its base form.[3] Key properties are summarized below.
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Table 1: Physicochemical Properties of Aminopentamide and its Sulfate Salt

Property Value Source

Aminopentamide (Base)

Molecular Formula C₁₉H₂₄N₂O [4]

Molecular Weight 296.4 g/mol [4]

Appearance
Prismatic crystal, White to Off-

White Solid
[3]

Melting Point 178-179 °C [3]

Aminopentamide Hydrogen

Sulfate

CAS Number 60-46-8 [3]

Appearance White crystalline powder [3]

Melting Point 185-187 °C [3]

General Solubility
Very soluble in water and

ethanol
[3]

Solubility Data
The choice of solvent is critical for preparing a stable, concentrated stock solution. While

detailed quantitative solubility data in all common laboratory solvents is not readily available,

the sulfate salt is known to be highly soluble in aqueous solutions and alcohols.

Table 2: Solubility of Aminopentamide Sulfate
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Solvent Solubility Notes

Water Very Soluble[3]
Recommended for direct use

in many biological assays.

Ethanol Very Soluble[3]

Can be used for stock

solutions; ensure final

concentration in media is low

(<0.5%) to avoid cytotoxicity.

Methanol Slightly Soluble[3]

Less ideal than water or

ethanol for high-concentration

stocks.

Chloroform Slightly Soluble[3]
Not recommended for most in

vitro biological applications.

Ether Almost Insoluble[3] Not a suitable solvent.

DMSO Data not readily available

DMSO is a common solvent for

stock solutions. A solubility test

is recommended before

preparing a high-concentration

stock.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution
This protocol describes the preparation of a high-concentration stock solution using a common

solvent. Aminopentamide sulfate is recommended due to its higher water solubility.

Materials:

Aminopentamide Hydrogen Sulfate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile water or Phosphate-Buffered Saline (PBS), pH 7.2-7.4
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Sterile microcentrifuge tubes or conical tubes

Calibrated analytical balance

0.22 µm syringe filter (optional, for sterilization)

Procedure:

Safety First: Wear appropriate personal protective equipment (PPE), including a lab coat,

gloves, and safety glasses.

Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution of Aminopentamide
(base form MW: 296.4 g/mol ), weigh out 2.964 mg.

Calculation: Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) = Mass (g)

0.010 mol/L x 0.001 L x 296.4 g/mol = 0.002964 g = 2.964 mg

Dissolution:

Add the weighed aminopentamide sulfate powder to a sterile microcentrifuge tube.

Add the appropriate volume of solvent (e.g., 1 mL of DMSO or sterile water).

Vortex thoroughly until the powder is completely dissolved. Gentle warming or sonication

may be required if solubility is limited, though this is less likely with the sulfate salt in

water.[5]

Sterilization (Optional): If the solvent was not sterile, the stock solution can be filter-sterilized

using a 0.22 µm syringe filter into a new sterile tube. This is often recommended for solutions

to be used in cell culture.

Storage and Stability:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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Store aliquots at -20°C or -80°C for long-term stability. While specific stability data for

aminopentamide solutions is limited, storing stock solutions frozen is a standard practice

to maintain compound integrity.[6] Always check the manufacturer's data sheet for specific

storage recommendations.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
Working solutions are prepared by diluting the concentrated stock solution into the cell culture

medium immediately before use.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Serial Dilution: Perform a serial dilution of the stock solution into pre-warmed, sterile cell

culture medium to achieve the desired final concentrations.

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock solution:

First, perform an intermediate dilution: Add 10 µL of the 10 mM stock to 990 µL of

medium. This creates a 100 µM intermediate solution.

Next, add 100 µL of the 100 µM intermediate solution to 900 µL of medium to get a final

concentration of 10 µM.

Vehicle Control: It is crucial to include a vehicle control in all experiments.[6] This control

should contain the same final concentration of the solvent (e.g., DMSO) as the highest

concentration of aminopentamide tested. The final DMSO concentration should typically not

exceed 0.5% to prevent solvent-induced cytotoxicity.[7]

Dose-Response Range: For initial experiments, it is advisable to test a wide range of

concentrations to determine the optimal effective concentration (e.g., EC₅₀). A common

strategy is to test concentrations significantly higher than the known in vivo plasma levels to

account for differences in in vitro systems.[8] A concentration-dependent test using dilution

factors of 2 to 3.16 is recommended to precisely determine the effective concentration.[8]
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Mandatory Visualizations
Workflow for Solution Preparation
The following diagram illustrates the standard workflow for preparing aminopentamide
solutions for in vitro use.
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Caption: Workflow for preparing aminopentamide stock and working solutions.
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Simplified Signaling Pathway
Aminopentamide is an anticholinergic drug that functions as a non-selective antagonist of

muscarinic acetylcholine receptors (mAChRs). These are G-protein coupled receptors

(GPCRs). The diagram below illustrates the antagonism at a Gq-coupled receptor (e.g., M1,

M3, M5), which blocks the canonical signaling cascade.
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Caption: Aminopentamide antagonizes muscarinic acetylcholine receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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